molecular formula C12H13N3O2 B8292560 Ethyl 2-(methylamino)-1,8-naphthyridine-3-carboxylate

Ethyl 2-(methylamino)-1,8-naphthyridine-3-carboxylate

Cat. No.: B8292560
M. Wt: 231.25 g/mol
InChI Key: GZKDZWWWVPEQFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(methylamino)-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

ethyl 2-(methylamino)-1,8-naphthyridine-3-carboxylate

InChI

InChI=1S/C12H13N3O2/c1-3-17-12(16)9-7-8-5-4-6-14-10(8)15-11(9)13-2/h4-7H,3H2,1-2H3,(H,13,14,15)

InChI Key

GZKDZWWWVPEQFI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C2C(=C1)C=CC=N2)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate (100 mg, 0.42 eq.) was dissolved in EtOH. MeNH2 (71.8 μl, 11.84 M aqueous solution) was added to the solution. The mixture was stirred at r.t. for 18 h. The solvents were removed under reduced pressure. The residue was dissolved in EtOAc and washed with water (×2). The organic extract was dried (MgSO4), filtered and concentrated to yield 60.2 mg (62%) of the title compound.
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
71.8 μL
Type
reactant
Reaction Step Two
Yield
62%

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